Cas no 2229286-82-0 (3-(2-chloropyridin-3-yl)butanoic acid)

• Product Name: 3-(2-chloropyridin-3-yl)butanoic acid
• CAS No: 2229286-82-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6157480
• PubChem ID: 165797484
• Update Time: 2025-06-07

3-(2-chloropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)butanoic acid
• 2229286-82-0
• EN300-1976751

• Inchi： 1S/C9H10ClNO2/c1-6(5-8(12)13)7-3-2-4-11-9(7)10/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： BPBCCYWMYGTAEH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-chloropyridin-3-yl)butanoic acid

Introduction to 3-(2-chloropyridin-3-yl)butanoic acid (CAS No. 2229286-82-0)

3-(2-chloropyridin-3-yl)butanoic acid, identified by the chemical identifier CAS No. 2229286-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(2-chloropyridin-3-yl)butanoic acid, particularly the presence of a chlorinated pyridine ring and a butanoic acid side chain, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular innovation.

The significance of 3-(2-chloropyridin-3-yl)butanoic acid in modern medicinal chemistry stems from its ability to interact with various biological targets. The chloropyridine moiety is known to enhance binding affinity and selectivity, while the butanoic acid group provides a hydrophobic anchor that facilitates membrane penetration. These characteristics make it an attractive candidate for developing novel therapeutic agents targeting a range of diseases, including inflammatory disorders, infectious diseases, and metabolic conditions.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 3-(2-chloropyridin-3-yl)butanoic acid as a lead compound for drug development. Studies have demonstrated its efficacy in modulating key enzymatic pathways and signaling cascades implicated in human health and disease. For instance, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain proteases and kinases, which are critical players in cellular processes such as proliferation, differentiation, and apoptosis.

The structural versatility of 3-(2-chloropyridin-3-yl)butanoic acid also allows for extensive chemical modification, enabling researchers to fine-tune its pharmacological profile. By incorporating various substituents at different positions on the molecule, scientists can optimize its solubility, bioavailability, and target specificity. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced potency and reduced toxicity compared to the parent compound.

In the realm of drug discovery, 3-(2-chloropyridin-3-yl)butanoic acid has been explored as a potential intermediate in the synthesis of more complex molecules. Its incorporation into larger scaffolds has yielded compounds with promising preclinical results in models of cancer, neurodegenerative diseases, and autoimmune disorders. The ability to leverage this compound as a building block underscores its importance in medicinal chemistry innovation.

The pharmacokinetic properties of 3-(2-chloropyridin-3-yl)butanoic acid are also subjects of ongoing research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. These insights are crucial for designing effective dosing regimens and minimizing potential side effects. Additionally, efforts have been made to develop novel delivery systems that enhance the stability and bioavailability of this compound, ensuring its therapeutic efficacy is maximized.

From a synthetic chemistry perspective, 3-(2-chloropyridin-3-yl)butanoic acid exemplifies the importance of strategic molecular design. The synthesis of this compound involves multi-step reactions that showcase the expertise of organic chemists in constructing complex heterocyclic systems. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to introduce the necessary functional groups while maintaining high yields and purity.

The role of 3-(2-chloropyridin-3-yl)butanoic acid in academic research is further underscored by its frequent appearance in scientific literature. Researchers worldwide have utilized this compound as a starting point for exploring new chemical entities (NCEs) with therapeutic potential. Collaborative efforts between academia and industry have accelerated the translation of these findings into clinical trials, bringing us closer to novel treatments for unmet medical needs.

Looking ahead, the future prospects for 3-(2-chloropyridin-3-yl)butanoic acid appear promising. As computational methods improve and high-resolution structural techniques become more accessible, the understanding of its interactions with biological targets will continue to deepen. This knowledge will drive further innovation in drug design, leading to more effective therapies with improved patient outcomes.

In conclusion, 3-(2-chloropyridin-3-yl)butanoic acid (CAS No. 2229286-82-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, combined with its potential for functionalization and modulation, make it a cornerstone in the development of new drugs targeting various diseases. As research progresses，this compound is poised to play an increasingly important role in addressing some of medicine's most pressing challenges.